Cas no 51390-22-8 (280-57-9)
280-57-9 structure
Product Name:280-57-9
CAS No:51390-22-8
MF:C10H20N2O4
MW:232.276803016663
CID:367456
PubChem ID:171033
Update Time:2025-04-19
280-57-9 Chemical and Physical Properties
Names and Identifiers
-
- 1,4-diazoniabicyclo[2.2.2]octane diacetate
- 1,4-Diazabicyclo(2.2.2)octane, acetate (1:2)
- 1,4-Diazabicyclo(2.2.2)octane, diacetate
- 1,4-Diazabicyclo(2.2.2)octane, diacetate (1:2)
- 1,4-diazabicyclo[2.2.2]octane acetate (1:2)
- 1,4-Diazoniabicyclo(2.2.2)octane diacetate
- AI3-50331
- NSC 280834
- Triethylenediamine diacetate
- 51390-22-8
- acetic acid;1,4-diazabicyclo[2.2.2]octane
- DTXSID7068635
- 1,4-Diazabicyclo[2.2.2]octane, diacetate
- EINECS 257-172-7
- 280-57-9
-
- Inchi: 1S/C6H12N2.2C2H4O2/c1-2-8-5-3-7(1)4-6-8;2*1-2(3)4/h1-6H2;2*1H3,(H,3,4)
- InChI Key: RKUAEGPJBZAVCE-UHFFFAOYSA-N
- SMILES: OC(C)=O.OC(C)=O.N12CCN(CC1)CC2
Computed Properties
- Exact Mass: 232.1424
- Monoisotopic Mass: 232.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 92.5
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- Density: 1.08
- Melting Point: 158 deg C
- Boiling Point: 174°Cat760mmHg
- Flash Point: 62.2°C
- PSA: 89.14
280-57-9 Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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